Cas no 1250642-97-7 (1-bromo-2-2-bromo-1-(cyclopropylmethoxy)ethylbenzene)

1-bromo-2-2-bromo-1-(cyclopropylmethoxy)ethylbenzene structure
1250642-97-7 structure
Product Name:1-bromo-2-2-bromo-1-(cyclopropylmethoxy)ethylbenzene
CAS No:1250642-97-7
MF:C12H14Br2O
MW:334.0469622612
CID:6057532
PubChem ID:62113856
Update Time:2025-09-22

1-bromo-2-2-bromo-1-(cyclopropylmethoxy)ethylbenzene Chemical and Physical Properties

Names and Identifiers

    • 1-bromo-2-2-bromo-1-(cyclopropylmethoxy)ethylbenzene
    • Benzene, 1-bromo-2-[2-bromo-1-(cyclopropylmethoxy)ethyl]-
    • 1-Bromo-2-(2-bromo-1-(cyclopropylmethoxy)ethyl)benzene
    • CS-0266073
    • EN300-1135007
    • 1-bromo-2-[2-bromo-1-(cyclopropylmethoxy)ethyl]benzene
    • AKOS011393792
    • 1250642-97-7
    • Inchi: 1S/C12H14Br2O/c13-7-12(15-8-9-5-6-9)10-3-1-2-4-11(10)14/h1-4,9,12H,5-8H2
    • InChI Key: BZJJYRZRYRLPJN-UHFFFAOYSA-N
    • SMILES: C1(Br)=CC=CC=C1C(OCC1CC1)CBr

Computed Properties

  • Exact Mass: 333.93909g/mol
  • Monoisotopic Mass: 331.94114g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Density: 1.633±0.06 g/cm3(Predicted)
  • Boiling Point: 349.8±27.0 °C(Predicted)

1-bromo-2-2-bromo-1-(cyclopropylmethoxy)ethylbenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1135007-0.05g
1-bromo-2-[2-bromo-1-(cyclopropylmethoxy)ethyl]benzene
1250642-97-7 95%
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Enamine
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Enamine
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Enamine
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Enamine
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Enamine
EN300-1135007-5.0g
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Enamine
EN300-1135007-10.0g
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Enamine
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